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Compound of Interest

Compound Name: 3-Amino-4-hydroxybenzonitrile

Cat. No.: B081792

Essential Safety and Handling Guide for 3-Amino-4-
hydroxybenzonitrile

This guide provides immediate, essential safety and logistical information for handling 3-
Amino-4-hydroxybenzonitrile in a laboratory setting. It is intended for researchers, scientists,
and drug development professionals to ensure safe operational procedures and proper
disposal.

Hazard Summary and GHS Classification

3-Amino-4-hydroxybenzonitrile is a chemical that requires careful handling due to its
potential health effects. Based on the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), this compound is classified as follows:
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 )
skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation 2 2]
Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation

irritation[1][2]

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation[2]

Signal Word: Warning[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment

should be worn when handling 3-Amino-4-hydroxybenzonitrile.[3][4]

Protection Type

Recommended Specification

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles.[3]

Skin Protection

Protective gloves (e.g., nitrile rubber), and a lab
coat or other protective clothing to prevent skin

contact.[3]

Respiratory Protection

A respiratory protective device with a particle
filter is recommended. In case of emergency or
high dust concentrations, a self-contained
breathing apparatus (SCBA) should be

available.[3]
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Handling and Storage Procedures

Handling:

Avoid direct contact with the substance.[3]

Ensure the work area is well-ventilated; handling in a fume hood is recommended.[3]

Prevent the formation and spread of dust in the air.[3]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage:

Store in a cool, well-ventilated area.[3]

Keep the container tightly closed.[3]

Recommended storage temperature is between 2-8 °C.[3]

Store under Argon.[3]

Keep away from strong oxidizing agents, strong acids, and strong bases.[4]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately:
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Exposure Route First Aid Instructions

) Remove the individual to fresh air. If breathing is
Inhalation - . .
difficult, seek medical attention.[3]

Remove all contaminated clothing. Wash the
_ affected skin with running water for at least 10-
Skin Contact ) S )
15 minutes. If skin irritation persists, consult a

doctor.[3][4]

Immediately flush the eyes with running water

Eye Contact for at least 15 minutes. Seek medical attention.

[3]4]

Wash out the mouth with water. Do not induce
) vomiting. If the person is conscious, give them
Ingestion . . . .
half a liter of water to drink. Seek immediate

medical attention.[3]

Spills and Disposal Plan

Accidental Release Measures:
o Mark the contaminated area and prevent access by unauthorized personnel.[3]

» For spills, transfer the material to a closable, labeled container for disposal using an
appropriate method.[3]

e Do not discharge into drains or rivers.[3]
Disposal:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[4]

Experimental Workflow and Safety Protocol

The following diagram illustrates the logical workflow for the safe handling and disposal of 3-
Amino-4-hydroxybenzonitrile.
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Preparation

Review Safety Data Sheet (SDS) Spill or Exposure Occurs

A

Ensure proper ventilation (Fume Hood) Follow First Aid Procedures Clean up spill according to protocol

A

Don Personal Protective Equipment (PPE)

Handling

Weigh and handle solid material

A

Perform experimental procedure

I

Post-Experiment Waste Disposal
Decontaminate work area Collect waste in a labeled, sealed container
y
Remove and dispose of PPE correctly Dispose of waste via approved chemical waste stream
\ 4
Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 3-Amino-4-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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